Cas no 114417-05-9 (S-ethyl methyl(2-phenylbutyl)carbamothioate)

S-ethyl methyl(2-phenylbutyl)carbamothioate structure
114417-05-9 structure
Product name:S-ethyl methyl(2-phenylbutyl)carbamothioate
CAS No:114417-05-9
MF:C14H21NOS
MW:251.387642621994
CID:1202449
PubChem ID:188887

S-ethyl methyl(2-phenylbutyl)carbamothioate Chemical and Physical Properties

Names and Identifiers

    • S-ethyl methyl(2-phenylbutyl)carbamothioate
    • 114417-05-9
    • Carbamothioic acid, N-methyl-N-(2-phenylbutyl)-, S-ethyl ester
    • DTXSID00921362
    • S-ethyl N-methyl-N-(2-phenylbutyl)carbamothioate
    • Inchi: InChI=1S/C14H21NOS/c1-4-12(13-9-7-6-8-10-13)11-15(3)14(16)17-5-2/h6-10,12H,4-5,11H2,1-3H3
    • InChI Key: PHPPYCACCYGKFH-UHFFFAOYSA-N
    • SMILES: CCC(CN(C)C(=O)SCC)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 251.13453
  • Monoisotopic Mass: 251.134385
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 45.6

Experimental Properties

  • Density: 1.045
  • Boiling Point: 355°C at 760 mmHg
  • Flash Point: 168.5°C
  • Refractive Index: 1.539
  • PSA: 20.31

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